Cas no 1226307-35-2 (2-(5-bromothiophen-2-yl)-3-methylbutanoic acid)

• Product Name: 2-(5-bromothiophen-2-yl)-3-methylbutanoic acid
• CAS No: 1226307-35-2
• MF: C₉H₁₁BrO₂S
• MW: 263.151440858841
• CID: 5912091
• PubChem ID: 82091088
• Update Time: 2025-06-10

2-(5-bromothiophen-2-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromothiophen-2-yl)-3-methylbutanoic acid
• 1226307-35-2
• EN300-1912434

• Inchi： 1S/C9H11BrO2S/c1-5(2)8(9(11)12)6-3-4-7(10)13-6/h3-5,8H,1-2H3,(H,11,12)
• InChI Key： DRQRTKZIROSYRB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)O)C(C)C)S1

Computed Properties

• Exact Mass: 261.96631g/mol
• Monoisotopic Mass: 261.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2-(5-bromothiophen-2-yl)-3-methylbutanoic acid

Comprehensive Overview of 2-(5-bromothiophen-2-yl)-3-methylbutanoic acid (CAS No. 1226307-35-2): Properties, Applications, and Research Insights

2-(5-bromothiophen-2-yl)-3-methylbutanoic acid (CAS No. 1226307-35-2) is a brominated thiophene derivative with a branched carboxylic acid moiety. This compound has garnered significant attention in pharmaceutical and material science research due to its unique structural features. The presence of both a bromothiophene ring and a methylbutanoic acid group makes it a versatile intermediate for synthesizing bioactive molecules and functional materials. Researchers often explore its potential in drug discovery, particularly in targeting enzymes or receptors where the thiophene scaffold plays a critical role.

In recent years, the demand for heterocyclic compounds like 2-(5-bromothiophen-2-yl)-3-methylbutanoic acid has surged, driven by their applications in medicinal chemistry. The compound’s CAS No. 1226307-35-2 is frequently searched in databases such as PubChem and Reaxys, reflecting its relevance in academic and industrial settings. Its bromine substituent enhances reactivity, enabling cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig, which are pivotal in constructing complex molecules. This aligns with the growing interest in transition-metal-catalyzed reactions, a hotspot in synthetic organic chemistry.

From a structural perspective, the methylbutanoic acid side chain introduces steric and electronic effects that influence the compound’s physicochemical properties. Studies highlight its potential as a building block for small-molecule inhibitors, especially in oncology and inflammation research. For instance, thiophene-based analogs are investigated for their ability to modulate kinase activity or GPCR signaling. Such applications resonate with trending topics like precision medicine and targeted drug delivery, which dominate current scientific discourse.

Beyond pharmaceuticals, 2-(5-bromothiophen-2-yl)-3-methylbutanoic acid finds utility in material science. Its conjugated thiophene system contributes to electron delocalization, making it a candidate for organic semiconductors or photovoltaic materials. With the rise of sustainable technologies, researchers are exploring its role in organic light-emitting diodes (OLEDs) and perovskite solar cells, addressing the global push for renewable energy solutions. This dual applicability in life sciences and energy sectors underscores its interdisciplinary importance.

Analytical characterization of CAS No. 1226307-35-2 typically involves techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring purity and structural integrity. Quality control is paramount, as impurities may affect downstream applications. FAQs in forums often inquire about its solubility (notably in DMSO or methanol) and storage conditions (e.g., refrigeration under inert atmosphere), reflecting practical concerns among end-users.

In summary, 2-(5-bromothiophen-2-yl)-3-methylbutanoic acid exemplifies the convergence of synthetic utility and multifunctional design. Its CAS No. 1226307-35-2 serves as a gateway to innovations in drug development and advanced materials, aligning with contemporary scientific priorities. As research progresses, this compound is poised to remain a focal point in journals and patent literature, bridging gaps between chemistry and cutting-edge technology.